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Compound of Interest

Compound Name: 2,3-Dichloronitrobenzene

Cat. No.: B165493 Get Quote

Dichloronitrobenzene (DCNB) isomers are significant intermediates in the synthesis of a wide

range of industrial chemicals, including pigments, pesticides, and pharmaceuticals.[1][2] Their

production and use, however, raise environmental concerns due to their potential toxicity and

persistence. This guide provides a comparative environmental impact assessment of several

key DCNB isomers, offering researchers, scientists, and drug development professionals a

comprehensive overview supported by experimental data.

Physicochemical Properties and Environmental
Distribution
The environmental fate of a chemical is largely governed by its physicochemical properties.

The octanol-water partition coefficient (log Kow) indicates a compound's potential for

bioaccumulation, while water solubility affects its mobility in aquatic systems. The isomers 2,4-

DCNB, 3,4-DCNB, 2,5-DCNB, and 2,3-DCNB exhibit log Kow values around 3, suggesting a

moderate potential for bioaccumulation.[3][4][5][6] Their water solubility is generally low.[1][5][6]

Fugacity models predict that if released primarily into water or soil, these chemicals are unlikely

to move to other environmental compartments.[2]

Table 1: Comparison of Physicochemical Properties of Dichloronitrobenzene Isomers
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Property
2,3-
Dichloronitrob
enzene

2,4-
Dichloronitrob
enzene

2,5-
Dichloronitrob
enzene

3,4-
Dichloronitrob
enzene

CAS Number 3209-22-1[6] 611-06-3[1] 89-61-2[2] 99-54-7[4]

Molecular

Formula
C₆H₃Cl₂NO₂[6] C₆H₃Cl₂NO₂[3] C₆H₃Cl₂NO₂[5] C₆H₃Cl₂NO₂[4]

Molecular Weight 192.00 g/mol [6] 192.00 g/mol [3] 192.00 g/mol [5] 192.00 g/mol [4]

Melting Point 61 °C[6] 29-32 °C[7] 56 °C[5] Not specified

Boiling Point 257 °C[6] 258 °C[7] 267 °C[5] 255-256 °C[4]

Water Solubility 74.1 mg/L[6]
200 mg/L at 25

°C[1]

95 mg/L at 25

°C[5]
Not specified

log Kow 3.2[6] 3.07[3] 3.09[5] 3.12[4]

Vapor Pressure 0.3 hPa[6] 0.01 mmHg[3]
0.00505

mmHg[5]

1.03 x 10⁻²

mmHg at 25°C[4]

Environmental Fate: Biodegradability and
Persistence
A critical factor in the environmental impact of DCNB isomers is their persistence. Several

isomers are classified as "not readily biodegradable," indicating they can persist in the

environment.[1][2][6] For instance, 2,4-Dichloronitrobenzene showed 0% degradation over 28

days in a study following OECD Guideline 301C.[1] Similarly, 2,3-Dichloronitrobenzene and

2,5-Dichloronitrobenzene are also considered not readily biodegradable.[2][6] However, some

studies have shown that certain DCNB isomers can be biodegraded under specific conditions.

For example, aerobic biodegradation of 2,3-DCNB and 3,4-DCNB has been observed, with

some bacteria capable of utilizing them as a sole source of carbon, nitrogen, and energy.[8][9]

The degradation process often involves initial attack by dioxygenase enzymes.[8][10]

Ecotoxicity to Aquatic Organisms
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The toxicity of DCNB isomers to aquatic life is a significant concern. Acute toxicity data for fish,

daphnids, and algae are summarized below. It is important to note that toxicity can vary

between isomers. For example, 2,3-Dichloronitrobenzene is reported to be strongly toxic to

daphnids.[6]

Table 2: Acute Ecotoxicity Data for Dichloronitrobenzene Isomers

Isomer Organism Endpoint Value (mg/L)

2,3-

Dichloronitrobenzene
Fish LC50 Moderately toxic[6]

Daphnids EC50 Strongly toxic[6]

Algae EC50 Slightly toxic[6]

2,4-

Dichloronitrobenzene

Fish (species not

specified)
LC50 (acute) 13 - 21[1]

Daphnia magna EC50 (acute) 12[1]

Algae (species not

specified)
EC50 (acute) 2.0[1]

2,5-

Dichloronitrobenzene
Fish LC50 Moderately toxic[2]

Daphnids EC50 Moderately toxic[2]

Algae EC50 Moderately toxic[2]

3,4-

Dichloronitrobenzene
Aquatic Organisms Not specified Toxic[4]

Chronic toxicity data is also crucial for assessing long-term environmental risk. For 2,4-

Dichloronitrobenzene, a 21-day NOEC (No Observed Effect Concentration) for the reproduction

of Daphnia magna was determined to be 0.056 mg/l.[1] For 2,5-Dichloronitrobenzene, the 21-

day NOEC for Daphnia magna reproduction was 1.0 mg/l.[2]
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The data presented in this guide are based on standardized experimental protocols, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

Biodegradability Testing (Based on OECD Guideline
301C)
The "Not Readily Biodegradable" classification for several DCNB isomers is often determined

using the OECD Guideline 301C (Ready Biodegradability: Modified MITI Test (I)).

Principle: A small amount of the test substance is inoculated in a medium containing a

variety of microorganisms from a standard inoculum. The mixture is incubated in the dark at

a constant temperature. The degradation of the test substance is followed by measuring the

biochemical oxygen demand (BOD) and by specific chemical analysis (e.g., HPLC) over a

28-day period.

Inoculum: Activated sludge from a wastewater treatment plant treating predominantly

domestic sewage.

Test Conditions: The test is run at 25 ± 1°C in the dark.

Pass Level: A substance is considered readily biodegradable if the percentage of

degradation reaches 60% within a 10-day window within the 28-day period.

Aquatic Toxicity Testing (Based on OECD Guidelines)
Acute toxicity tests for aquatic organisms generally follow these OECD guidelines:

Fish, Acute Toxicity Test (OECD Guideline 203): Fish are exposed to the test substance for a

96-hour period. The concentration that is lethal to 50% of the test fish (LC50) is determined.

Daphnia sp., Acute Immobilisation Test (OECD Guideline 202): Daphnids are exposed to the

test substance for 48 hours. The concentration that immobilizes 50% of the daphnids (EC50)

is determined.

Alga, Growth Inhibition Test (OECD Guideline 201): Algal cultures are exposed to the test

substance over a period of 72 hours. The concentration that inhibits the growth rate by 50%

(EC50) is determined.
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Visualization of Environmental Impact Assessment
The following diagram illustrates the logical workflow for assessing the environmental impact of

dichloronitrobenzene isomers, from their intrinsic properties to their potential environmental

risk.

Chemical Properties

Environmental Fate & Behavior

Ecotoxicity

Risk Characterization
Physicochemical Properties

(Solubility, log Kow, Vapor Pressure)

Biodegradability Assessment
(e.g., OECD 301C)

Environmental Distribution
(Fugacity Modeling)

Aquatic Toxicity Testing
(Fish, Daphnia, Algae)

Persistence in Environment

Environmental Risk Assessment
(PEC/PNEC Ratio)

Acute Effects (LC50, EC50)

Chronic Effects (NOEC)

Click to download full resolution via product page

Caption: Workflow for DCNB environmental impact assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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